CID 6011878

• CAS No.: 292168-79-7
• Product Name: CID 6011878
• Molecular Formula: C14H10N4O3S
• Molecular Weight: 314.32 g/mol
• IUPAC Name: (5Z)-5-[[1-(4-nitrophenyl)pyrrol-2-yl]methylidene]-2-sulfanylideneimidazolidin-4-one
• Standard InChI: InChI=1S/C14H10N4O3S/c19-13-12(15-14(22)16-13)8-11-2-1-7-17(11)9-3-5-10(6-4-9)18(20)21/h1-8H,(H2,15,16,19,22)/b12-8-
• Standard InChIKey: FMLUAKSJMUPACD-WQLSENKSSA-N
• Isomeric SMILES: C1=CN(C(=C1)/C=C\2/C(=O)NC(=S)N2)C3=CC=C(C=C3)[N+](=O)[O-]
• SMILES: C1=CN(C(=C1)C=C2C(=O)NC(=S)N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: C1=CN(C(=C1)C=C2C(=O)NC(=S)N2)C3=CC=C(C=C3)[N+](=O)[O-]
• Appearance: Solid powder
• Description: KY1220 is a small molecule that simultaneously degrades β-catenin and Ras by inhibition of the Wnt/β-catenin pathway.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: KY1220; KY-1220; KY 1220
• Reference: 1: Cha PH, Choi KY. Simultaneous destabilization of β-catenin and Ras via targeting of the axin-RGS domain as a potential therapeutic strategy for colorectal cancer. BMB Rep. 2016 Sep;49(9):455-6. PubMed PMID: 27470214; PubMed Central PMCID: PMC5227137.; 2: Cha PH, Cho YH, Lee SK, Lee J, Jeong WJ, Moon BS, Yun JH, Yang JS, Choi S, Yoon J, Kim HY, Kim MY, Kaduwal S, Lee W, Min do S, Kim H, Han G, Choi KY. Small-molecule binding of the axin RGS domain promotes β-catenin and Ras degradation. Nat Chem Biol. 2016 Aug;12(8):593-600. doi: 10.1038/nchembio.2103. Epub 2016 Jun 13. PubMed PMID: 27294323.
• PubChem Compound: 6011878
• Last Modified: Nov 11 2021